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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

Cat. No.: B1595081

A Technical Guide to 1,2-Dibromo-3,3-
dimethylbutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,2-Dibromo-3,3-dimethylbutane (CAS No.
640-21-1), a halogenated hydrocarbon significant in organic synthesis. It serves as a valuable
intermediate and a model substrate for stereochemical and mechanistic studies due to its
unique structural features. This document outlines its chemical identity, physical properties, and
a detailed protocol for its synthesis.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 1,2-
dibromo-3,3-dimethylbutane.[1] Its structure is characterized by a butane backbone with two
bromine atoms on adjacent carbons (C1 and C2) and a bulky tert-butyl group at the C3
position.

Caption: 2D Structure of 1,2-Dibromo-3,3-dimethylbutane.

Physicochemical Properties

The key physical and chemical properties of 1,2-Dibromo-3,3-dimethylbutane are
summarized below. These data are essential for designing experimental setups, purification
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procedures, and for ensuring safe handling.

Property Value Reference
CAS Number 640-21-1 [11[2]13][4]
Molecular Formula CeH12Br2 [1][3]
Molecular Weight 243.97 g/mol [11[3]
Boiling Point 73 °C at 3 mm Hg [2][4]
Density 1.61 g/mL at 25 °C [2][4]
Refractive Index (n2°/D) 1.5053 [2][4]
SMILES CC(C)(C)C(CBr)Br [1]
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Synthesis and Experimental Protocol

1,2-Dibromo-3,3-dimethylbutane is synthesized via the electrophilic addition of bromine (Br2)
to the alkene 3,3-Dimethyl-1-butene.[3] The double bond of the alkene attacks the bromine
molecule, leading to the formation of a bromonium ion intermediate, which is subsequently
attacked by the bromide ion to yield the vicinal dibromide.

This protocol provides a representative methodology for the synthesis of 1,2-Dibromo-3,3-
dimethylbutane.

Materials and Reagents:

3,3-Dimethyl-1-butene

Liquid Bromine (Br2)

Dichloromethane (CH2Cl2z, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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Saturated aqueous sodium thiosulfate (Na2S203) solution
Anhydrous magnesium sulfate (MgSOQOa)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, charge a 250 mL round-bottom flask with 3,3-Dimethyl-1-
butene (1.0 eq) and dissolve it in anhydrous dichloromethane (approx. 2 M concentration).
Equip the flask with a magnetic stir bar and a dropping funnel. Cool the flask to 0 °C using an
ice bath.

Reagent Preparation: Prepare a solution of bromine (1.0 eq) in dichloromethane.

Addition of Bromine: Add the bromine solution dropwise to the stirred solution of the alkene
over 30-60 minutes. Maintain the temperature at 0 °C throughout the addition. The
characteristic reddish-brown color of bromine should disappear as it reacts. If the color
persists, the reaction is complete.

Quenching: Once the addition is complete and the reaction is stirred for an additional 15
minutes, quench the reaction by slowly adding saturated aqueous sodium thiosulfate solution
to consume any unreacted bromine.

Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with saturated aqueous sodium bicarbonate solution and water.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield pure 1,2-
Dibromo-3,3-dimethylbutane.
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Caption: Experimental workflow for the synthesis of 1,2-Dibromo-3,3-dimethylbutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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